Cas no 445479-01-6 (tert-butyl N-[(1S,2R)-2-aminocyclopentyl]carbamate)

tert-butyl N-[(1S,2R)-2-aminocyclopentyl]carbamate structure
445479-01-6 structure
Product Name:tert-butyl N-[(1S,2R)-2-aminocyclopentyl]carbamate
CAS No:445479-01-6
MF:C10H20N2O2
MW:200.278002738953
MDL:MFCD18831394
CID:327629
PubChem ID:45091940
Update Time:2025-04-19

tert-butyl N-[(1S,2R)-2-aminocyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • (1S,2R)-2-Amino-1-(Boc-amino)cyclopentane
    • (1R,2S)-2-tert-Butoxycarbonylaminocyclopentylamine
    • (1S,2R)-2-AMINO-1-(N-BOC-AMINO)CYCLOPENTANE
    • Carbamic acid,N-[(1S,2R)-2-aminocyclopentyl]-, 1,1-dimethylethyl ester
    • tert-butyl (1S,2R)-2-aminocyclopentylcarbamate
    • 2-Methyl-2-Propanyl [(1S,2R)-2-Aminocyclopentyl]Carbamate
    • tert-Butyl ((1S,2R)-2-aminocyclopentyl)carbamate
    • (1S,2R)-1-[N-(t-Butoxycarbonyl)amino]-2-cyclopentanamine
    • tert-Butyl N-((2R,1S)-2-aminocyclopentyl)carbamate
    • Carbamic acid, [(1S,2R)-2-aminocyclopentyl]-, 1,1-dimethylethyl ester
    • tert-Butyl [(1S,2R)-2-aminocyclopentyl]carbamate
    • TERT-BUTYL N-[(1S,2R)-2-AMINOCYCLOPENTYL]CARBAMATE
    • PAXDIBGWURAVIH-SFYZADRCSA-N
    • SCHEMBL1859917
    • tert-butylN-[(1S,2R)-2-aminocyclopentyl]carbamate
    • MFCD18831394
    • 445479-01-6
    • AKOS016843234
    • (1S,2R)-cis-N-Boc-1,2-cyclopentanediamine, >=97% (TLC)
    • AS-32615
    • J-519988
    • Carbamic acid, [(1S,2R)-2-aminocyclopentyl]-, 1,1-dimethylethyl ester (9ci)
    • CS-0309650
    • DTXSID60666924
    • EN300-6258739
    • DB-022083
    • Carbamic acid, [(1R,2S)-2-aminocyclopentyl]-, 1,1-dimethylethyl ester, rel-
    • tert-butyl N-[(1S,2R)-2-aminocyclopentyl]carbamate
    • MDL: MFCD18831394
    • Inchi: 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-8-6-4-5-7(8)11/h7-8H,4-6,11H2,1-3H3,(H,12,13)/t7-,8+/m1/s1
    • InChI Key: PAXDIBGWURAVIH-SFYZADRCSA-N
    • SMILES: O(C(C)(C)C)C(N[C@H]1CCC[C@H]1N)=O

Computed Properties

  • Exact Mass: 200.15200
  • Monoisotopic Mass: 200.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1
  • Topological Polar Surface Area: 64.4

Experimental Properties

  • Density: 1.04±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 304.2±31.0℃ at 760 mmHg
  • Solubility: Slightly soluble (8.8 g/l) (25 º C),
  • PSA: 64.35000
  • LogP: 2.48210

tert-butyl N-[(1S,2R)-2-aminocyclopentyl]carbamate Security Information

  • Hazard Category Code: R38;R41
  • Safety Instruction: S26;S39
  • Hazardous Material Identification: Xi

tert-butyl N-[(1S,2R)-2-aminocyclopentyl]carbamate Pricemore >>

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tert-butyl N-[(1S,2R)-2-aminocyclopentyl]carbamate Production Method

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